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Introduction
Caloxetate trisodium is a complex organic molecule primarily utilized as a chelating agent in

pharmaceutical formulations.[1] Its most notable application is as an excipient in the

formulation of gadoxetate disodium (Primovist® or Eovist®), a liver-specific magnetic

resonance imaging (MRI) contrast agent.[2] In this context, caloxetate trisodium contributes

to the stability of the gadolinium complex. This technical guide provides a detailed overview of

the chemical structure, molecular weight, and related physicochemical properties of caloxetate
trisodium. It also outlines representative experimental protocols for its synthesis and

characterization and discusses its role in the context of medical imaging.

Chemical Structure and Molecular Formula
Caloxetate trisodium is a heterocyclic organic compound.[1] The systematic IUPAC name for

caloxetate trisodium is calcium;trisodium;2-[[(2S)-2-[bis(carboxylatomethyl)amino]-3-(4-

ethoxyphenyl)propyl]-[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate.[3][4] The presence

of a chiral center gives it specific stereochemical properties.

The molecular structure of caloxetate trisodium is characterized by a polyaminocarboxylic

acid backbone. This structure provides multiple coordination sites, enabling the effective

chelation of metal ions.
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Below is a 2D representation of the chemical structure of caloxetate trisodium.

A simplified 2D representation of the atomic connectivity in Caloxetate Trisodium.

Molecular Weight and Physicochemical Properties
The molecular formula of caloxetate trisodium is C23H28CaN3Na3O11.[3][4][5] Based on

this formula, the molecular weight has been calculated. The exact mass and other computed

properties provide further insight into the molecule's characteristics.

Property Value Source

Molecular Formula C23H28CaN3Na3O11 [3][4][5]

Molecular Weight 631.53 g/mol [4][5]

Exact Mass 631.1000 g/mol [4]

Appearance
Typically a white crystalline

powder.
[1]

Solubility Highly soluble in water. [1]

Topological Polar Surface Area 220 Å² [3]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
14 [1]

Rotatable Bond Count 15 [1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and characterization of

caloxetate trisodium are not readily available in peer-reviewed literature, this section outlines

generalized methodologies commonly employed for the synthesis and analysis of similar

polyaminocarboxylic acid chelating agents.

Synthesis of Caloxetate Trisodium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of caloxetate trisodium can be conceptualized as a multi-step process.[1]

Starting Materials:
- Calcium-glycine derivative
- 4-ethoxybenzyl chloride

Precursor Condensation
(under alkaline conditions) Intermediate Calcium Complex Carboxylation

(with sodium monochloroacetate) Caloxetate (acid form) Neutralization
(with Sodium Hydroxide in aqueous medium) Caloxetate Trisodium

Click to download full resolution via product page

A logical workflow for the synthesis of Caloxetate Trisodium.

Protocol:

Precursor Condensation: A calcium-glycine derivative is reacted with 4-ethoxybenzyl chloride

in an alkaline environment to yield an intermediate calcium complex.[1]

Carboxylation: The intermediate is then subjected to carboxylation, for instance, by

introducing sodium monochloroacetate, which adds carboxylate groups through nucleophilic

substitution.[1]

Formation of the Trisodium Salt: The resulting caloxetate (in its acidic or calcium salt form) is

dissolved in an aqueous solution.[1] The pH of the solution is carefully adjusted through the

gradual addition of sodium hydroxide with constant stirring.[1] This neutralization step leads

to the formation of the trisodium salt.[1]

Isolation: The final product, caloxetate trisodium, can be isolated from the solution by

methods such as evaporation of the solvent or cooling to induce precipitation.[1]

Structural and Molecular Weight Characterization
The confirmation of the chemical structure and the determination of the molecular weight of a

newly synthesized batch of caloxetate trisodium would typically involve the following

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the carbon-hydrogen framework of the molecule.
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Methodology: ¹H and ¹³C NMR spectra would be acquired. The chemical shifts, signal

integrations, and coupling patterns in the ¹H NMR spectrum would help in assigning the

protons to their respective positions in the molecule. The ¹³C NMR spectrum would provide

information about the different carbon environments. Advanced 2D NMR techniques like

COSY and HSQC could be employed for more detailed structural assignments.

Mass Spectrometry (MS):

Objective: To determine the molecular weight and confirm the elemental composition.

Methodology: High-resolution mass spectrometry (HRMS) using techniques like

electrospray ionization (ESI) would be ideal.[6] The accurate mass measurement would

allow for the confirmation of the molecular formula. The fragmentation pattern observed in

MS/MS experiments could further validate the proposed structure.

Elemental Analysis:

Objective: To experimentally determine the percentage composition of carbon, hydrogen,

nitrogen, sodium, and calcium.

Methodology: The experimentally determined percentages are compared with the

theoretical values calculated from the molecular formula to assess the purity of the

compound.

Role in Medical Imaging
Caloxetate trisodium is a crucial component of the MRI contrast agent gadoxetate disodium.

While not the active contrasting agent itself, it plays a vital role in the formulation. The primary

function of caloxetate trisodium in this context is to act as a chelating agent, which helps to

stabilize the gadolinium-containing active ingredient.

The gadoxetate disodium complex is designed for liver imaging. Its mechanism involves uptake

by hepatocytes via organic anion-transporting polypeptides (OATPs). This specific uptake

allows for enhanced contrast between healthy liver tissue and pathological lesions, which often

have impaired transporter function.
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Bloodstream

Hepatocyte

Gadoxetate Disodium
(with Caloxetate Trisodium as excipient)

OATP Transporters

Selective Uptake
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of Water Protons

Increased MRI Signal
in Healthy Liver Tissue
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Simplified signaling pathway of Gadoxetate Disodium, where Caloxetate Trisodium is an

excipient.

Conclusion
Caloxetate trisodium is a well-defined chemical entity with a complex structure that lends

itself to the chelation of metal ions. Its molecular weight is firmly established based on its

molecular formula. While it is primarily known for its role as an excipient in a commercial MRI

contrast agent, a thorough understanding of its synthesis and physicochemical properties is

essential for its application in pharmaceutical development and research. The methodologies

outlined in this guide provide a framework for the synthesis and characterization of this and

similar molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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